Cas no 866216-32-2 (PYRAZOLO[1,5-A]PYRIDIN-5-AMINE, 4,5,6,7-TETRAHYDRO-, (5S)-)
866216-32-2 structure
Product Name:PYRAZOLO[1,5-A]PYRIDIN-5-AMINE, 4,5,6,7-TETRAHYDRO-, (5S)-
CAS No:866216-32-2
MF:C7H11N3
MW:137.182340860367
CID:3513573
PubChem ID:55284769
Update Time:2025-04-21
PYRAZOLO[1,5-A]PYRIDIN-5-AMINE, 4,5,6,7-TETRAHYDRO-, (5S)- Chemical and Physical Properties
Names and Identifiers
-
- PYRAZOLO[1,5-A]PYRIDIN-5-AMINE, 4,5,6,7-TETRAHYDRO-, (5S)-
- PB48117
- 866216-32-2
- DTXSID30717432
- 4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-5-amine
- 866216-31-1
- MFCD13176247
- SCHEMBL24035779
- AKOS006349855
- PS-15756
- CS-0456647
- SY033702
- 866216-20-8
- DB-411850
- (5R)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-5-amine
- EN300-105462
- P18182
- (5S)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-5-amine
- 4,5,6,7-Tetrahydropyrazolo[1,5-a]pyridin-5-amine
- 5-amino-4,5,6,7-tetrahydropyrazolo[1,5-a]pyridine
-
- Inchi: 1S/C7H11N3/c8-6-2-4-10-7(5-6)1-3-9-10/h1,3,6H,2,4-5,8H2
- InChI Key: JJNXSQRHVCZLAK-UHFFFAOYSA-N
- SMILES: N12C(=CC=N1)CC(CC2)N
Computed Properties
- Exact Mass: 137.095297364Da
- Monoisotopic Mass: 137.095297364Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 126
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.3
- Topological Polar Surface Area: 43.8Ų
PYRAZOLO[1,5-A]PYRIDIN-5-AMINE, 4,5,6,7-TETRAHYDRO-, (5S)- Related Literature
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Chunbin Li,Yuan Luo,Jiaofeng Peng,Guanjun Deng,Jianguo Wang,Safacan Kolemen,Hongchun Li,Pengfei Zhang,Ping Gong,Lintao Cai Mater. Chem. Front., 2021,5, 7638-7644
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